Cas no 78491-02-8 (Diazolidinyl urea)

• Product Name: Diazolidinyl urea
• CAS No: 78491-02-8
• MF: C₈H₁₄N₄O₇
• MW: 278.219361782074
• MDL: MFCD03547942
• CID: 59992
• PubChem ID: 62277
• Update Time: 2026-01-19

Diazolidinyl urea Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Bis(hydroxymethyl)-2,5-dioxoimidazolidin-4-yl)-1,3-bis(hydroxymethyl)urea
• DIAZOLIDINYL UREA
• N-(1,3-Bis(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl)-N,N'-bis(hydroxymethyl)-urea
• germall11
• imidazolidinylurea11
• n-(1,3-bis(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl)-n,n’-bis(hydroxymethyl
• n-(hydroxymethyl)-n-(1,3-dihydroxymethyl-2,5-dioxo-4-imidazolidinyl)-n’-(hyd
• N-(Hydroxymethyl)-N-(1,3-dihydroxymethyl-2,5-dioxo-4-imidazolidinyl)-N’-(hydroxymethyl)urea
• urea,n-(1,3-bis(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl)-n,n’-bis(hydroxymet
• urea,n-[1,3-bis(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl]-n,n’-bis(hydroxymet
• Urea,N-[1,3-bis(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl]-N,N’-bis(hydroxymethyl)-
• 1-[1,3-bis(hydroxymethyl)-2,5-dioxoimidazolidin-4-yl]-1,3-bis(hydroxymethyl)urea
• MicrocideIvtm
• Germall
• N-(HYDROXYMETHYL)-N-(1,3-DIHYDROXYMETHYL-2,5-DIOXO-4-IMIDA.
• DIAZOLIDINYLUREA (GERMALL II)
• 1,3-Bis(hydroxymethyl)-5-[1,3-bis(hydroxymethyl)ureido]hydantoin
• Germall Ⅱ
• Diazo alkylurea (diazo imidazole alkylurea)
• 1-[1,3-bis(hydroxymethyl)-2,5-dioxo-imidazolidin-4-yl]-1,3-bis(hydroxymethyl)urea
• Diazolidinylurea
• Germall II
• Germall 11
• Imidazolidinyl urea 11
• N,N'-Bis(hydroxymethyl) urea
• n-[1,3-bis(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl]-n,n'-bis(hydroxymethyl)urea
• Diazolidinyl urea, 95%
• DSSTox_CID_9559
• N-(Hydroxymethyl)-N-(1,3-dihydroxymethyl-2,5-dioxo-4-imidazolidinyl)-N'-(hydroxymethyl) urea
• Urea,
• Silicon dioxide
• DB-056316
• NCGC00249159-01
• W-104279
• H5RIZ3MPW4
• Urea, N-(1,3-bis(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl)-N,N'-bis(hydroxymethyl)-
• Tox21_202068
• NS00001993
• CHEMBL3187032
• CAS-78491-02-8
• N-[1,3-Bis(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl]-N,N'-bis(hydroxymethyl)urea; Diazolidinylurea; Germaben II-E; Germall II; N-Hydroxymethyl-N-[1,3-di(hydroxymethyl)-2,5-dioxoimidazolidin-4-yl]-N'-hydroxymethylurea
• UNII-H5RIZ3MPW4
• D3769
• N,N'-BIS(HYDROXYMETHYL)-N'-(1,3-BIS(HYDROXYMETHYL)-2,5-DIOXO-4-IMIDAZOLIDINYL)UREA
• Diazolidinyl Urea (Technical Grade)
• DTXSID0029559
• CHEBI:136014
• CS-W010066
• N-(1,3-Bis(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl)-N,N'-bis(hydroxymethyl)urea
• N-(Hydroxymethyl)-N-(1,3-dihydroxymethyl-2,5-dioxo-4-imidazolidinyl)-N'-(hydroxymethyl)urea
• SCHEMBL34370
• Urea, N-[1,3-bis(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl]-N,N'-bis(hydroxymethyl)-
• AC1192
• EC 278-928-2
• AKOS016010254
• CCG-267223
• N-hydroxymethyl-N-(1,3-di(hydroxymethyl)-2,5-dioxoimidazolidin-4-yl)-N'-hydroxy-methylurea
• MFCD03547942
• Q5272201
• DTXCID009559
• EINECS 278-928-2
• NCGC00259617-01
• N9VX1IBW6K
• 78491-02-8
• DB14173
• HY-W009350
• NCGC00257237-01
• AS-73729
• s5292
• N-[1,3-Bis(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl]-N,N inverted exclamation mark -bis(hydroxymethyl)urea
• N-(1,3-Bis(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl)-
• SOROIESOUPGGFO-UHFFFAOYSA-N
• Diazolidinyl urea, >=95%
• Urea, N-(1,3-bis(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl-N,N'-bis(hyd- roxymethyl)-
• SY033470
• N-[1,3-bis(hydroxymethyl)-2,5-dioxo(1,3-diazolidin-4-yl)]-N-(hydroxymethyl)[(h ydroxymethyl)amino]carboxamide
• UNII-N9VX1IBW6K
• EN300-18632140
• Tox21_303365
• Diazolidinyl urea

• MDL： MFCD03547942
• Inchi： 1S/C8H14N4O7/c13-1-9-7(18)10(2-14)5-6(17)12(4-16)8(19)11(5)3-15/h5,13-16H,1-4H2,(H,9,18)
• InChI Key： SOROIESOUPGGFO-UHFFFAOYSA-N
• SMILES： O=C1C(N(C(NCO)=O)CO)N(CO)C(N1CO)=O

Computed Properties

• Exact Mass: 278.08600
• Monoisotopic Mass: 278.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154
• Surface Charge: 0
• XLogP3: -2.5

Experimental Properties

• Color/Form: White powder
• Density: 1.4734 (rough estimate)
• Melting Point: No data available
• Boiling Point: 421.04°C (rough estimate)
• Flash Point: No data available
• Refractive Index: 1.6590 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 153.88000
• LogP: -3.34580
• Merck: 3000
• Sensitiveness: Easily absorb moisture
• Solubility: Not determined

Diazolidinyl urea Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H341
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 43
• Safety Instruction： S36/37
• RTECS：YS2717000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 2.57 g/kg; dermally in rabbits: >2.0 g/kg (Berke, Rosen)
• Storage Condition：0-10°C
• Safety Term：S36/37
• Risk Phrases：R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Diazolidinyl urea

Professional Introduction to Diazolidinyl Urea (CAS No. 78491-02-8)

Diazolidinyl urea, a compound with the chemical formula C₄H₈N₂O₂ and CAS number 78491-02-8, is a versatile chemical entity widely recognized for its applications in the field of pharmaceuticals, cosmetics, and industrial processes. This compound, characterized by its urea functional group and diazolidinyl moiety, has garnered significant attention due to its multifaceted utility and the growing body of research that underscores its potential in various scientific domains.

The primary significance of diazolidinyl urea lies in its role as a preservative and stabilizer. In pharmaceutical formulations, it serves as an effective antimicrobial agent, helping to prevent microbial growth and extend the shelf life of various medicinal products. Its efficacy in inhibiting the proliferation of bacteria, fungi, and other microorganisms makes it a valuable component in topical medications, ointments, and creams. Moreover, its compatibility with a wide range of excipients and solvents enhances its applicability in diverse formulations.

In the realm of cosmetics, diazolidinyl urea is utilized for its ability to maintain product integrity while ensuring consumer safety. Its antimicrobial properties are particularly beneficial in personal care products such as shampoos, lotions, and skincare formulations. Recent studies have highlighted its potential in reducing the formation of harmful microbial biofilms, thereby contributing to the overall hygiene and stability of cosmetic products.

The industrial applications of diazolidinyl urea are equally noteworthy. It is employed as a stabilizer in various chemical processes, where it helps prevent unwanted side reactions and degradation. Its thermal stability and resistance to hydrolysis make it an ideal candidate for use in high-temperature industrial environments. Additionally, diazolidinyl urea has been explored for its role in polymer chemistry, where it acts as a cross-linking agent to enhance the durability and flexibility of synthetic materials.

Recent advancements in the field of medicinal chemistry have shed new light on the therapeutic potential of diazolidinyl urea. Research indicates that this compound exhibits inhibitory effects on certain enzymes and pathways associated with inflammation and oxidative stress. These findings have prompted investigations into its potential as an anti-inflammatory agent and a protector against oxidative damage. Preliminary studies suggest that diazolidinyl urea may modulate key signaling pathways involved in chronic inflammatory conditions, offering a promising avenue for further therapeutic development.

The synthesis of diazolidinyl urea involves well-established chemical methodologies that ensure high purity and yield. The process typically involves the reaction of ethylene diamine with carbodiimide derivatives under controlled conditions. This synthetic route has been optimized over time to minimize byproduct formation and maximize efficiency. The availability of high-quality raw materials further ensures that diazolidinyl urea can be produced consistently with minimal variability.

In terms of safety and regulatory compliance, diazolidinyl urea has been thoroughly evaluated for its toxicity profile. Extensive toxicological studies have demonstrated its low acute toxicity when used within recommended concentrations. However, as with any chemical substance, proper handling procedures must be followed to ensure worker safety and environmental protection. Regulatory agencies such as the FDA and EMA have approved its use in various applications based on these assessments.

The market for diazolidinyl urea continues to expand due to increasing demand across multiple industries. Pharmaceutical companies are particularly interested in leveraging its preservative properties to enhance product stability while maintaining compliance with regulatory standards. Similarly, cosmetic manufacturers are keen on incorporating this compound into their formulations to improve shelf life without compromising on consumer safety.

Future research directions for diazolidinyl urea are focused on exploring novel applications and improving existing formulations. Scientists are investigating ways to enhance its antimicrobial efficacy while reducing potential skin irritation or other side effects. Additionally, efforts are being made to develop environmentally friendly synthetic routes that minimize waste generation and energy consumption.

The versatility of diazolidinyl urea makes it a cornerstone compound in modern chemistry with far-reaching implications for health care products across diverse sectors including pharmaceuticals cosmetics industrial chemicals